1-methyl-2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride

• IUPAC Name: 1-piperidin-1-ylpropan-2-yl 3-bromobenzoate;hydrochloride
• InChI: InChI=1S/C15H20BrNO2.ClH/c1-12(11-17-8-3-2-4-9-17)19-15(18)13-6-5-7-14(16)10-13;/h5-7,10,12H,2-4,8-9,11H2,1H3;1H
• InChI Key: JWDGSOVUCKNCND-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCCCC1)OC(=O)C2=CC(=CC=C2)Br.Cl
• Molecular Formula: C15H21BrClNO2
• Molecular Weight: 362.69 g/mol

Description

1-methyl-2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride, also known as MBP, is a chemical compound that has been widely used in scientific research for its unique biochemical and physiological effects. MBP is a synthetic compound that was first synthesized in the 1970s and has been extensively studied since then.

Mechanism of Action

The mechanism of action of 1-methyl-2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. This receptor is located in various tissues, including the brain, and is involved in various cellular processes. This compound has been shown to bind to the sigma-1 receptor with high affinity, leading to the modulation of various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to modulate calcium signaling, protein folding, and stress response through its interaction with the sigma-1 receptor. It has also been shown to affect the dopamine and serotonin systems in the brain, leading to changes in mood and reward processing.

Advantages and Limitations for Lab Experiments

1-methyl-2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has a well-defined mechanism of action, making it a useful tool for studying cellular processes. However, this compound also has some limitations. Its mechanism of action is not fully understood, and its effects on the sigma-1 receptor may not be specific to this receptor. Additionally, the sigma-1 receptor is involved in various cellular processes, making it difficult to isolate the effects of this compound on a specific process.

Future Directions

There are several future directions for research on 1-methyl-2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride. One area of research is the development of more specific sigma-1 receptor ligands that can be used to study the specific effects of this receptor. Another area of research is the investigation of the role of the sigma-1 receptor in various diseases, such as Alzheimer's disease and cancer. Additionally, the potential therapeutic applications of this compound and other sigma-1 receptor ligands are an area of active research.
In conclusion, this compound is a synthetic compound that has been extensively studied for its unique biochemical and physiological effects. It has a well-defined mechanism of action and has been used as a tool for studying cellular processes. While it has some limitations, it has several advantages for lab experiments. Future research on this compound and other sigma-1 receptor ligands has the potential to lead to a better understanding of cellular processes and the development of new therapeutic applications.

Scientific Research Applications

1-methyl-2-(1-piperidinyl)ethyl 3-bromobenzoate hydrochloride has been widely used in scientific research for its unique biochemical and physiological effects. It has been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling, protein folding, and stress response. This compound has also been shown to have an effect on the dopamine and serotonin systems in the brain, which are involved in mood regulation and reward processing.